molecular formula C₂₆H₅₃Br B1152715 1-Bromo-2-dodecyltetradecane

1-Bromo-2-dodecyltetradecane

Cat. No.: B1152715
M. Wt: 445.6
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-2-dodecyltetradecane is a brominated branched alkane with the molecular formula C26H53Br and a calculated molecular weight of 433.61 g/mol. Structurally, it consists of a 14-carbon tetradecane backbone with a dodecyl (12-carbon) chain attached to the second carbon and a bromine atom at the terminal position. This compound is hypothesized to exhibit properties typical of long-chain bromoalkanes, including low water solubility, high hydrophobicity, and applications in organic synthesis (e.g., alkylation reactions) or surfactant formulations due to its amphiphilic nature.

Properties

Molecular Formula

 C₂₆H₅₃Br

Molecular Weight

 445.6

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key properties of 1-bromo-2-dodecyltetradecane with other bromoalkanes:

Compound Name Molecular Formula Molecular Weight (g/mol) CAS Number Boiling Point (°C) Melting Point (°C) Solubility in Water
This compound C26H53Br 433.61 Not Available >300 (estimated) <0 (estimated) Insoluble
1-Bromododecane C12H25Br 249.23 143-15-7 258–265 – Low
1-Bromopentadecane C15H31Br 291.31 629-72-1 – – –
1-Bromooctadecane C18H37Br 333.39 112-89-0 – – –
1-Bromoheptadecane C17H35Br 319.36 3508-00-7 – – –

Key Observations :

  • Chain Length Effects : Longer carbon chains (e.g., C26 vs. C12) correlate with higher molecular weights and boiling points , as well as reduced water solubility due to increased hydrophobicity .
  • Branching Impact : The dodecyl branch in this compound likely lowers its melting point compared to linear analogs (e.g., 1-bromododecane) by disrupting crystalline packing .

Functional Uses

  • Surfactants : Long-chain bromoalkanes like this compound may serve as intermediates in synthesizing cationic surfactants (e.g., quaternary ammonium compounds) .
  • Polymer Modification : Brominated alkanes are used to introduce hydrophobic chains into polymers or pharmaceuticals .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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